Cas no 670271-84-8 (4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide)

• Product Name: 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide
• CAS No: 670271-84-8
• MF: C₁₇H₁₄ClNO₃S
• MW: 347.815962314606
• CID: 5419060
• PubChem ID: 890616
• Update Time: 2025-06-13

4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4'-chloro-N-(furan-2-ylmethyl)-[1,1'-biphenyl]-4-sulfonamide
• Z275021704
• F3394-0111
• 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide
• VU0363114-2
• 670271-84-8
• SR-01000262389
• SR-01000262389-1
• ZINC00465745
• 4-(4-chlorophenyl)-N-(furan-2-ylmethyl)benzenesulfonamide
• AKOS000812165
• 4′-Chloro-N-(2-furanylmethyl)[1,1′-biphenyl]-4-sulfonamide

• Inchi： 1S/C17H14ClNO3S/c18-15-7-3-13(4-8-15)14-5-9-17(10-6-14)23(20,21)19-12-16-2-1-11-22-16/h1-11,19H,12H2
• InChI Key： PPJZLXWHSQJXDL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=C(S(NCC2=CC=CO2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 347.0382922g/mol
• Monoisotopic Mass: 347.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.0±60.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide

Research Brief on 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide (CAS: 670271-84-8)

In recent years, the compound 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide (CAS: 670271-84-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the biphenyl core and the furan methyl group, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of carbonic anhydrase IX (CA IX), a key enzyme implicated in tumor hypoxia and cancer progression. The compound exhibited nanomolar affinity for CA IX, with minimal off-target effects, making it a promising candidate for anticancer therapy.

Another area of research has explored the compound's potential in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The compound's ability to disrupt fibril formation suggests its utility as a lead molecule for developing novel neuroprotective agents.

The synthesis and optimization of 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide have also been a focus of recent investigations. Advances in green chemistry approaches have enabled more efficient and sustainable production of this compound, as detailed in a 2023 publication in Organic Process Research & Development. These developments are critical for scaling up production for preclinical and clinical studies.

In conclusion, 4'-chloro-N-[(furan-2-yl)methyl]-[1,1'-biphenyl]-4-sulfonamide represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool in drug discovery and development. Future studies should focus on further elucidating its mechanisms of action and advancing it through the drug development pipeline.